Cas no 1283107-94-7 (1-methyl-3-(2,4,5-trimethylphenyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(2,4,5-trimethylphenyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1283107-94-7
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD21091631
• CID: 5557843
• PubChem ID: 52903488
• Update Time: 2025-11-07

1-methyl-3-(2,4,5-trimethylphenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2,4,5-trimethylphenyl)-1H-pyrazole-5-carboxylic acid

• MDL： MFCD21091631
• Inchi： 1S/C14H16N2O2/c1-8-5-10(3)11(6-9(8)2)12-7-13(14(17)18)16(4)15-12/h5-7H,1-4H3,(H,17,18)
• InChI Key： GQPHHSOBANUSHQ-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=CC(C2=CC(C)=C(C)C=C2C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-methyl-3-(2,4,5-trimethylphenyl)-1H-pyrazole-5-carboxylic acid

Comprehensive Guide to 1-methyl-3-(2,4,5-trimethylphenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1283107-94-7)

1-methyl-3-(2,4,5-trimethylphenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1283107-94-7) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, featuring a unique structural framework that combines a methyl-substituted phenyl ring with a pyrazole core. Its molecular formula is C₁₄H₁₆N₂O₂, and it has attracted attention for its versatile applications in drug discovery and material science.

The growing interest in 1-methyl-3-(2,4,5-trimethylphenyl)-1H-pyrazole-5-carboxylic acid is driven by its role as a key intermediate in synthesizing bioactive molecules. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors, which are crucial in developing treatments for chronic diseases. Recent studies have explored its utility in creating selective COX-2 inhibitors, addressing the demand for safer anti-inflammatory agents with fewer side effects.

From a chemical perspective, the carboxylic acid functional group in this compound enables diverse derivatization opportunities, making it valuable for structure-activity relationship (SAR) studies. The 2,4,5-trimethylphenyl moiety contributes to enhanced lipophilicity, which can influence pharmacokinetic properties in drug candidates. These characteristics align with current trends in fragment-based drug design, where researchers seek modular compounds for targeted therapeutic development.

The synthesis of 1-methyl-3-(2,4,5-trimethylphenyl)-1H-pyrazole-5-carboxylic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable production methods. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry ensures high purity standards for research applications.

In material science, this pyrazole derivative shows promise for developing advanced organic semiconductors. Its conjugated system and potential for π-stacking interactions make it interesting for organic electronic devices, particularly in the context of flexible electronics and OLED technologies. These applications respond to the global demand for more efficient and environmentally friendly electronic components.

The commercial availability of 1-methyl-3-(2,4,5-trimethylphenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1283107-94-7) through specialty chemical suppliers has facilitated its adoption in various research programs. Current market analysis indicates growing demand from contract research organizations and academic laboratories focusing on medicinal chemistry. Suppliers typically offer the compound in research quantities with comprehensive certificates of analysis to support quality assurance.

Storage and handling recommendations for this compound emphasize protection from moisture and maintenance at controlled temperatures. While not classified as hazardous under standard regulations, proper laboratory practices should be followed, including the use of personal protective equipment during manipulation. These precautions align with modern laboratory safety protocols and risk assessment procedures.

Future research directions for 1-methyl-3-(2,4,5-trimethylphenyl)-1H-pyrazole-5-carboxylic acid may explore its potential in cancer therapeutics, particularly given the structural similarities to known tyrosine kinase inhibitors. The compound's modular nature also makes it suitable for combinatorial chemistry approaches, which are gaining traction in high-throughput drug discovery programs. These applications position the molecule as relevant to current pharmaceutical industry priorities.

From an intellectual property perspective, several patents reference derivatives of 1-methyl-3-(2,4,5-trimethylphenyl)-1H-pyrazole-5-carboxylic acid, particularly in applications related to metabolic disease treatment and central nervous system disorders. This patent landscape suggests ongoing commercial interest in the compound's therapeutic potential, with particular attention to its bioisosteric properties in drug design.

Analytical method development for this compound continues to evolve, with recent publications describing improved chromatographic separation techniques and spectroscopic characterization methods. These advancements support quality control in pharmaceutical development and contribute to the growing body of structure-property relationship data for pyrazole derivatives.

In conclusion, 1-methyl-3-(2,4,5-trimethylphenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1283107-94-7) represents an important chemical building block with diverse applications in life sciences and materials research. Its structural features and synthetic accessibility make it valuable for both academic investigation and industrial development. As research into heterocyclic compounds advances, this molecule is likely to maintain its relevance in addressing contemporary challenges in drug discovery and functional materials development.